Cas no 53510-18-2 (3-Heptene, 5-methyl-,(3E)-)

• Product Name: 3-Heptene, 5-methyl-,(3E)-
• CAS No: 53510-18-2
• MF: C₈H₁₆
• MW: 112.212642669678
• CID: 377723
• PubChem ID: 5462826
• Update Time: 2025-04-19

3-Heptene, 5-methyl-,(3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Heptene, 5-methyl-,(3E)-
• 3-heptene, 5-methyl-, (E)-
• (E)-5-methylhept-3-ene
• YMNTZRCUPAYGLG-UHFFFAOYSA-N
• BS-20653
• 5-Methyl-3-heptene(cis+trans)
• T71711
• 5-Methyl-3-heptene
• 5-Methyl-3-heptene (cis+trans)
• 3-Heptene, 5-methyl-, trans
• (3E)-5-METHYLHEPT-3-ENE
• MFCD00049124
• 13172-91-3
• YMNTZRCUPAYGLG-VOTSOKGWSA-N
• 53510-18-2
• 3-Heptene, 5-methyl-

• MDL： MFCD00049124
• Inchi： 1S/C8H16/c1-4-6-7-8(3)5-2/h6-8H,4-5H2,1-3H3/b7-6+
• InChI Key： YMNTZRCUPAYGLG-VOTSOKGWSA-N
• SMILES： C(C)(/C=C/CC)CC

Computed Properties

• Exact Mass: 112.12528
• Monoisotopic Mass: 112.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 62.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.7090
• Melting Point: -103.01°C (estimate)
• Boiling Point: 120.2°C (estimate)
• Flash Point: 11.9°C
• Refractive Index: 1.4080
• PSA: 0